Cas no 1361752-00-2 (3-(Chloromethyl)-4-(difluoromethyl)-2-methylpyridine-6-acetonitrile)

• Product Name: 3-(Chloromethyl)-4-(difluoromethyl)-2-methylpyridine-6-acetonitrile
• CAS No: 1361752-00-2
• MF: C₁₀H₉ClF₂N₂
• MW: 230.641668081284
• CID: 4933562
• Update Time: 2025-06-14

3-(Chloromethyl)-4-(difluoromethyl)-2-methylpyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-(difluoromethyl)-2-methylpyridine-6-acetonitrile

• Inchi： 1S/C10H9ClF2N2/c1-6-9(5-11)8(10(12)13)4-7(15-6)2-3-14/h4,10H,2,5H2,1H3
• InChI Key： GRWIPBDBLPQVAW-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=NC(CC#N)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 2
• Topological Polar Surface Area: 36.7

Additional information on 3-(Chloromethyl)-4-(difluoromethyl)-2-methylpyridine-6-acetonitrile

Comprehensive Overview of 3-(Chloromethyl)-4-(difluoromethyl)-2-methylpyridine-6-acetonitrile (CAS No. 1361752-00-2)

3-(Chloromethyl)-4-(difluoromethyl)-2-methylpyridine-6-acetonitrile is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl group, a difluoromethyl moiety, and a pyridine ring, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS No. 1361752-00-2 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in drug discovery. The incorporation of a difluoromethyl group, in particular, has been linked to improved pharmacokinetic properties, making 3-(Chloromethyl)-4-(difluoromethyl)-2-methylpyridine-6-acetonitrile a focal point in the development of next-generation therapeutics. Researchers are actively exploring its potential in targeting enzymes and receptors associated with inflammatory and oncological pathways.

From an agrochemical perspective, this compound's pyridine-acetonitrile backbone is instrumental in designing novel pesticides and herbicides. The chloromethyl group offers reactivity for further functionalization, enabling the creation of derivatives with tailored biological activities. Given the growing emphasis on sustainable agriculture, the role of such intermediates in developing eco-friendly crop protection agents cannot be overstated.

The synthesis of 3-(Chloromethyl)-4-(difluoromethyl)-2-methylpyridine-6-acetonitrile typically involves multi-step organic reactions, including halogenation and fluorination processes. Advanced analytical techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods align with the stringent quality standards required in industrial and academic settings, where reproducibility is paramount.

Environmental and safety considerations are also integral to the discussion of this compound. While it is not classified as hazardous under standard regulations, proper handling protocols—such as the use of personal protective equipment (PPE) and ventilation—are recommended during laboratory use. Its stability under various storage conditions further enhances its practicality for long-term research projects.

In the context of AI-driven drug discovery, compounds like 3-(Chloromethyl)-4-(difluoromethyl)-2-methylpyridine-6-acetonitrile are increasingly analyzed through computational models to predict their interactions with biological targets. This synergy between wet-lab chemistry and in silico tools accelerates the identification of promising candidates, reducing both time and costs in R&D pipelines.

Market trends indicate a rising interest in custom synthesis services for such niche intermediates, driven by the pharmaceutical industry's need for scalable and cost-effective building blocks. Suppliers and contract research organizations (CROs) are expanding their portfolios to include tailored solutions, catering to the evolving demands of global clients.

In summary, 3-(Chloromethyl)-4-(difluoromethyl)-2-methylpyridine-6-acetonitrile (CAS No. 1361752-00-2) exemplifies the intersection of innovation and utility in modern chemistry. Its versatility in drug design and agrochemical applications, coupled with advancements in synthetic and analytical technologies, positions it as a compound of enduring relevance in scientific and industrial communities.